![molecular formula C15H14N2O3S B5823048 2,8,8-trimethyl-7,10-dihydro-4H,8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazin-4-one](/img/structure/B5823048.png)
2,8,8-trimethyl-7,10-dihydro-4H,8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazin-4-one
Overview
Description
2,8,8-trimethyl-7,10-dihydro-4H,8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C15H14N2O3S and its molecular weight is 302.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.07251349 g/mol and the complexity rating of the compound is 507. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Derivative Formation
- The compound 2,8,8-trimethyl-7,10-dihydro-4H,8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazin-4-one has been used as a starting material for synthesizing new derivatives. For instance, its reactions with primary amines have resulted in the formation of compounds like 2-methyl (propyl) substituted 8,8-dimethyl-7,10-dihydro-8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]pyrimidin-4(3H)-ones or 3-acetyl-N-alkyl- and N-alkyl-3-butyrylamino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]thieno[3,2-e]pyridine-2-carboxamides (Dabaeva, Bagdasaryan, & Noravyan, 2011).
Neurotropic Activity
- Research has explored the neurotropic activity of compounds synthesized from this chemical. Derivatives based on 4-oxo-7,8-dihydro-2,8,8-trimethyl-10H-pyrano[3',4':5,6]pyrido[3,2:4'',5'']thieno[3'',2''-d]oxazine[3,1] have been developed and their neurotropic activities investigated (Dabaeva et al., 2012).
Synthesis of Fused Derivatives
- New fused derivatives of pyrano[4,3-b]thieno[3,2-e]pyridine and pyrido[3',2':4,5]thieno[3,2-d]pyrimidine have been synthesized from this compound. The process involves the development of convenient methods for synthesizing dihydro-10H-pyrano[3',4':5,6]-pyrido[3,2:4'',5'']thieno[3'',2''-d][3,1]-oxazines and -pyrimidines (Dabaeva, Noravyan, & Enokyan, 1995).
Pharmacological Activity
- Studies have been conducted on the pharmacological activities of 3-substituted pyridothienopyrimidin-4(3H)-ones synthesized from this compound. These studies focused on evaluating their analgesic, anti-inflammatory, and antipyretic activities (Bousquet et al., 1984).
Inhibition of Lipoxygenases
- Research has also explored the compound's utility in creating substances that show inhibitory activity against different lipoxygenases. This was achieved through reactions with secondary cycloaliphatic amines (Vieweg et al., 1992).
Properties
IUPAC Name |
5,5,13-trimethyl-6,14-dioxa-17-thia-2,12-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,8,11(16),12-pentaen-15-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c1-7-16-11-9-4-8-6-19-15(2,3)5-10(8)17-13(9)21-12(11)14(18)20-7/h4H,5-6H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPSDLOXUVBWLJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=O)O1)SC3=C2C=C4COC(CC4=N3)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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